3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide

• IUPAC Name: 5-[(3-chloro-4-fluorophenyl)sulfamoyl]-N-ethyl-2-methylbenzamide
• InChI: InChI=1S/C16H16ClFN2O3S/c1-3-19-16(21)13-9-12(6-4-10(13)2)24(22,23)20-11-5-7-15(18)14(17)8-11/h4-9,20H,3H2,1-2H3,(H,19,21)
• InChI Key: GBRKFLTWOOJSCS-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)F)Cl)C
• Molecular Formula: C16H16ClFN2O3S
• Molecular Weight: 370.8 g/mol

Description

3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide, also known as BSCMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method that involves several steps and has been extensively studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide involves the inhibition of carbonic anhydrase, which is responsible for the reversible hydration of carbon dioxide. By inhibiting this enzyme, 3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide can disrupt several physiological processes that rely on carbonic anhydrase activity, including acid-base balance, respiration, and ion transport.
Biochemical and Physiological Effects:
3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide has been shown to exhibit several biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of intraocular pressure, and the improvement of cognitive function in animal models. It has also been found to exhibit anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide is its potent inhibitory activity against carbonic anhydrase, which makes it a valuable tool for studying the role of this enzyme in various physiological processes. However, one of the limitations of using 3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide, including the development of more potent and selective inhibitors of carbonic anhydrase, the investigation of its potential applications in the treatment of various diseases, and the exploration of its mechanism of action and physiological effects in more detail. Additionally, further studies are needed to determine the optimal dosage and administration of 3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide for different applications.

Synthesis Methods

The synthesis of 3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide involves a series of steps, starting with the reaction of 3-nitrobenzoic acid with thionyl chloride to form 3-nitrobenzoyl chloride. This intermediate is then reacted with benzylamine and cyclopentylamine to form 3-(benzylsulfamoyl)-N-cyclopentyl-4-nitrobenzamide. The final step involves the reduction of the nitro group to form 3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide.

Scientific Research Applications

3-(benzylsulfamoyl)-N-cyclopentyl-4-methoxybenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase, which plays a crucial role in many physiological processes.